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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334

CAS Number: 58567-11-6

Synonyms: Formaldehyde cyclodecyl ethyl acetal, Boisambrene Forte, Amberwood F

Introduction

(Ethoxymethoxy)cyclododecane is a synthetic fragrance ingredient widely utilized in the
cosmetics and perfume industry.[1] Valued for its woody, amber, and cedar-like scent profile, it
also functions as a fragrance fixative, enhancing the longevity of the overall scent composition.
[2] This technical guide provides a comprehensive overview of its chemical and physical
properties, synthesis, safety assessment, and analytical methodologies, tailored for
researchers, scientists, and drug development professionals.

Disclaimer: The information provided herein is for technical and informational purposes only.
There is currently no publicly available data to suggest any therapeutic or pharmacological
activity of (Ethoxymethoxy)cyclododecane. Its application is primarily in the fragrance
industry.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (Ethoxymethoxy)cyclododecane is
presented in the tables below. This data has been compiled from various safety data sheets
and chemical databases.
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Table 1: Chemical Identifiers

Identifier

Value

CAS Number

58567-11-6[1][3][4]

Molecular Formula

C15H3002[3][4]

Molecular Weight 242.40 g/mol [3][5]

IUPAC Name (Ethoxymethoxy)cyclododecane(3]

inChi INChl=1S/C15H3002/c1-2-16-14-17-15-12-10-
8-6-4-3-5-7-9-11-13-15/h15H,2-14H2,1H3[4]

SMILES CCOcCOc1cceeececcecececeells]

Table 2: Physical and Chemical Properties

Property Value Reference
Appearance Colorless liquid [6]

Odor Woody, Amber, Cedar [5]1[6]
Density 0.928 - 0.940 g/cm? at 20°C [6]

Refractive Index

1.465 - 1.469 at 20°C

[6]

Boiling Point

287.3 °C at 760 mmHg

[7]

Flash Point

>100 °C (closed cup)

[6]

Vapor Pressure

0.0018 hPa at 20°C

(estimated)

[5]

Solubility

Insoluble in water; Soluble in
ethanol

[5]

logP (Octanol/Water Partition

Coefficient)

5.5 (estimated)

[5]
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Synthesis

The synthesis of (Ethoxymethoxy)cyclododecane, also known as formaldehyde ethyl
cyclododecyl acetal, can be achieved through the acid-catalyzed reaction of cyclododecanol

with an excess of formaldehyde diethyl acetal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1620334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions
Cyclododecanol Formaldehyde Acid Catalyst Heat
/ diethyl acetal (excess) (e.g., ion exchange resin) (Boiling Point)
"
Produtts
y \4
(Ethoxymethoxy)cyclododecane Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-58567-11-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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